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n-Alkanes are linear saturated hydrocarbons with the general formula CHs-(CH2)n-CHs. Their thermal
properties, particularly the melting temperature (Tm) and enthalpy of fusion (AHm), are crucial for their
effectiveness as Phase Change Materials (PCMs). These properties generally increase with the number of

carbon atoms [1].

The following table summarizes the available experimental data for tricesane and several other n-alkanes.
Please note that data for some common alkanes like n-Henetcosane (C21) and n-Tetracosane (C24) were not

available in the searched literature.

n-Alkane Carbon Melting Point Melting Enthalpy

. ) Source | Notes
(Formula) Atoms (Tm) in K (AHm) in kd/mol
n-Pentadecane 15 Information Information Missing Studied for complex
(C1sHs2) Missing phase behavior [2]
n-Heptadecane 17 Information Information Missing Studied for complex
(C17Hs3s) Missing phase behavior [2]
n-Nonadecane 19 Information Information Missing Studied for complex
(C19Ha0) Missing phase behavior [2]
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n-Alkane Carbon Melting Point Melting Enthalpy

. ; Source | Notes
(Formula) Atoms (Tm) in K (AHm) in kJ/mol
n-Eicosane 20 Information Information Missing Critical properties
(C20H42) Missing studied via simulation [3]
n-Tricosane 23 320.75 £ 0.15 55.33 (Joback Key data from
(C23Has) [4] Calculated) [4] compilations
n-Triacontane 30 Information Information Missing Part of high-accuracy
(C3oHe2) Missing study group [5]

Detailed Experimental Data for Tricosane

For tricosane (C23Has), multiple experimental values are available, allowing for an assessment of its key

thermal properties.

Melting Point (Tm) Multiple studies have reported the melting point of tricosane, with a consensus around

320.5 K (approximately 47.4 °C) [4]:

e 320.75 +0.15 K [4]
* 320.57 + 0.30 K [4]
* 320.70 + 0.30 K [4]

Enthalpy of Fusion (AHm) Reported values for the enthalpy of fusion show more variation, which is

common for such measurements [4]:

¢ 55.33 kJ/mol (Joback calculation method) [4]

e 53.97 kJd/mol (Experimental value) [4]

e 52.60 kJ/mol (Experimental value) [4]

e 76.70 kJd/mol (Experimental value, potential outlier) [4]

Experimental Protocols in Alkane Research

To ensure data reliability, researchers use highly controlled methods. Here are the core experimental

protocols and their workflows:
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1. Adiabatic Scanning Calorimetry (ASC) for High-Accuracy Data ASC is considered a high-accuracy
technique for measuring phase transition temperatures and enthalpies. Recent analyses of alkanes (C14 to

C30) rely on ASC data due to its precision and ability to correctly identify complex phase transitions [5].

Start: High-Purity Alkane Sample

l

ASC Instrument Setup

l

Precise Temperature Scan

l

Measure Heat Flow

Output: Tm and AHm

Click to download full resolution via product page

2. Differential Scanning Calorimetry (DSC) DSC is a widely used technique to measure melting points
and enthalpies of fusion. The sample and a reference are subjected to a controlled temperature program, and

the heat flow difference is measured [2].

e Calibration: The instrument is first calibrated using a standard with a known melting point and
enthalpy, such as Indium [2].
e Measurement: A small, hermetically sealed sample is heated at a controlled rate [2].
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e Analysis: The melting point is typically taken as the onset temperature of the endothermic peak,
while the enthalpy is calculated by integrating the area under the peak [2] [5].

3. Transient Hot-Wire Technique for Thermal Conductivity This technique measures thermal

conductivity (A) in both solid and liquid phases using the same setup [2].

¢ Athin, electrically heated wire serves as both a heat source and a temperature sensor [2].

e The temperature rise of the wire is recorded after applying a constant heat pulse [2].

e Thermal conductivity is calculated from the relationship between this temperature rise and the
logarithm of time [2].

Key Considerations for Researchers

e Odd-Even Effect: Linear alkanes exhibit different solid-phase behaviors and property correlations
depending on whether they have an odd or even number of carbon atoms, though this is complex and
requires high-quality data to interpret [5].

¢ Solid Phase Complexity: Many medium- and long-chain n-alkanes do not melt directly from a simple
solid. They often transition through intermediate "rotator” phases (Disordered Solid) before
becoming liquid, which can be observed as multiple peaks in DSC curves [2].

e Data Quality: Significant variations can exist in reported thermal property data due to factors like
sample purity, measurement technique, and data analysis methods [5]. Relying on high-purity
samples and high-resolution techniques like ASC is crucial for definitive results.
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To cite this document: Smolecule. [Thermal Properties of Tricosane vs. Other n-Alkanes]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b564978#tricosane-vs-other-

alkanes-thermal-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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